Cas no 15848-49-4 (ethyl 2-(cyclopent-2-en-1-yl)acetate)

• Product Name: ethyl 2-(cyclopent-2-en-1-yl)acetate
• CAS No: 15848-49-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD23715030
• CID: 1337193
• PubChem ID: 10877336
• Update Time: 2026-04-28

ethyl 2-(cyclopent-2-en-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl cyclopent-2-en-1-ylacetate
• 2-cyclopentene-1-acetic acid, ethyl ester
• LogP
• ethyl 2-(cyclopent-2-en-1-yl)acetate

• MDL： MFCD23715030

Computed Properties

• Exact Mass: 154.09942

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-(cyclopent-2-en-1-yl)acetate

Chemical Profile of Ethyl Cyclopent-2-en-1-ylacetate (CAS No. 15848-49-4)

Ethyl cyclopent-2-en-1-ylacetate, identified by its Chemical Abstracts Service (CAS) number 15848-49-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester, derived from cyclopent-2-enone and ethanol, exhibits a unique molecular structure that makes it a valuable intermediate in synthetic chemistry. Its applications span across various industries, particularly in the development of fine chemicals and pharmaceuticals.

The molecular formula of ethyl cyclopent-2-en-1-ylacetate is C₈H₁₂O₂, reflecting its composition of eight carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The presence of a cyclopentene ring fused with an acetoacetate moiety imparts distinct chemical properties that are exploited in multiple synthetic pathways. This compound's stability under various reaction conditions makes it a preferred choice for researchers aiming to develop complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in cyclopentane derivatives due to their potential biological activity. Ethyl cyclopent-2-en-1-ylacetate has been investigated for its role in synthesizing bioactive molecules, including those with anti-inflammatory and antimicrobial properties. The cyclopentene ring's flexibility and the ester group's reactivity provide a versatile platform for further functionalization, enabling the creation of novel drug candidates.

One of the most compelling aspects of ethyl cyclopent-2-en-1-ylacetate is its utility in heterocyclic chemistry. Heterocyclic compounds are integral to many pharmacologically active agents, and the cyclopentane scaffold is particularly well-suited for constructing such molecules. Researchers have leveraged this compound to develop new synthetic methodologies, including cross-coupling reactions and cyclization processes, which are pivotal in modern drug discovery.

The synthesis of ethyl cyclopent-2-en-1-ylacetate typically involves the condensation of cyclopent-2-enone with ethanol under acidic conditions. This reaction is straightforward yet yields a product with remarkable potential. Advances in catalytic systems have further refined this process, allowing for higher yields and reduced byproduct formation. Such improvements are crucial for large-scale production and ensure the compound's availability for industrial applications.

The chemical properties of cyclopentene derivatives, including ethyl cyclopent-2-en-1-ylacetate, have also been explored in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting catalytic activities and have been studied for their potential applications in organic transformations.

In the context of green chemistry, ethyl cyclopent-2-en-1-ylacetate represents an example of sustainable molecular design. Its synthesis can be optimized to minimize waste and energy consumption, aligning with the principles of environmentally conscious chemical manufacturing. Such efforts are essential as the global demand for specialty chemicals continues to rise.

The biological activity of ethyl cyclopent-2-en-1-ylacetate has been a subject of extensive research. Studies have demonstrated its role as a precursor in the synthesis of molecules that interact with biological targets, such as enzymes and receptors. These interactions are critical for understanding drug mechanisms and developing new therapeutic strategies. The compound's structural features make it an attractive candidate for further exploration in medicinal chemistry.

The spectroscopic characterization of ethyl cyclopent-2-en-1-ylacetate provides valuable insights into its molecular structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have been employed to elucidate its chemical environment. These data are essential for confirming the identity of the compound and understanding its reactivity.

The industrial significance of ethyl cyclopent-2-en-1-y acetate extends beyond pharmaceuticals into agrochemicals and fragrances. Its derivatives are used as intermediates in synthesizing pesticides and flavoring agents, highlighting its versatility across multiple sectors. The demand for high-quality intermediates like this underscores its importance in modern chemical manufacturing.

In conclusion, ethyl cyclopent - 2 - en - 1 - y acetate (CAS No. 15848 - 49 - 4) is a multifaceted compound with broad applications in chemistry and related fields. Its unique structure, reactivity, and biological relevance make it a cornerstone in synthetic and pharmaceutical research. As scientific understanding advances, new possibilities for utilizing this compound will continue to emerge, reinforcing its value in both academic and industrial settings.